Cas no 609847-70-3 ((2R)-1-(propan-2-yloxy)propan-2-ol)

• Product Name: (2R)-1-(propan-2-yloxy)propan-2-ol
• CAS No: 609847-70-3
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 5790331
• PubChem ID: 38988946
• Update Time: 2025-10-22

(2R)-1-(propan-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(1-methylethoxy)-, (2R)-
• AKOS020829361
• UNII-140OCL7H0E
• SCHEMBL1416856
• 609847-70-3
• 1-Isopropoxy-2-propanol, (R)-
• 140OCL7H0E
• (R)-1-isopropoxy-2-propanol
• 1-isopropoxy-propan-2-ol
• EN300-1827457
• R-1-isopropyloxy-2-propanol
• Q27251561
• (2R)-1-(propan-2-yloxy)propan-2-ol

• Inchi： 1S/C6H14O2/c1-5(2)8-4-6(3)7/h5-7H,4H2,1-3H3/t6-/m1/s1
• InChI Key： AFHJYKBGDDJSRR-ZCFIWIBFSA-N
• SMILES： O(C[C@@H](C)O)C(C)C

Computed Properties

• Exact Mass: 118.099379685g/mol
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.893±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 137.5±0.0 °C(Predicted)
• pka: 14.53±0.20(Predicted)

Additional information on (2R)-1-(propan-2-yloxy)propan-2-ol

(2R)-1-(Propan-2-yloxy)Propan-2-ol: A Comprehensive Overview

(2R)-1-(Propan-2-yloxy)Propan-2-ol, also known by its CAS number 609847-70-3, is a versatile organic compound with significant applications in various fields. This compound, classified as a secondary alcohol, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, cosmetics, and specialty chemicals. Recent advancements in synthetic chemistry have further enhanced our understanding of its synthesis, structure, and functionalization.

The molecular structure of (2R)-1-(Propan-2-yloxy)Propan-2-ol consists of a propane backbone with a hydroxyl group (-OH) and an ether linkage (-O-) at specific positions. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in determining its physical and chemical properties. This compound exhibits a melting point of approximately -5°C and a boiling point around 145°C, making it suitable for various industrial applications.

Recent studies have highlighted the importance of (2R)-1-(Propan-2-yloxy)Propan-2-ol in drug delivery systems. Its ability to form stable ether linkages makes it an ideal candidate for the synthesis of prodrugs, which can enhance bioavailability and reduce side effects. Researchers have also explored its use as a chiral building block in asymmetric synthesis, leveraging its stereochemistry to construct complex molecules with high enantioselectivity.

In the cosmetic industry, (2R)-1-(Propan-2-yloxy)Propan-2-ol has found applications as a humectant and skin conditioning agent. Its ability to retain moisture and improve skin texture has made it a popular ingredient in skincare products. Moreover, its mild nature makes it suitable for sensitive skin formulations.

The synthesis of (2R)-1-(Propan-2-yloxy)Propan-2-ol involves a multi-step process that typically begins with the oxidation of an appropriate alcohol precursor. Recent advancements in catalytic asymmetric epoxidation have enabled more efficient and environmentally friendly production methods. These methods not only improve yield but also reduce waste, aligning with current sustainability goals.

From a biological standpoint, (2R)-1-(Propan-2-yloxy)Propan-2-ol has shown moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in antitumor therapies. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy as a therapeutic agent.

In conclusion, (2R)-1-(Propan-2-yloxy)Propan-2-ol (CAS No: 609847-70-3) is a multifaceted compound with diverse applications across industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, its role in innovative solutions is expected to grow significantly.